![molecular formula C10H20ClN B6177083 2-{spiro[2.5]octan-6-yl}ethan-1-amine hydrochloride CAS No. 2551118-85-3](/img/new.no-structure.jpg)
2-{spiro[2.5]octan-6-yl}ethan-1-amine hydrochloride
Overview
Description
2-{spiro[2.5]octan-6-yl}ethan-1-amine hydrochloride is a spirocyclic amine with a unique structure. It is a white to off-white crystalline powder that is soluble in water and ethanol.
Preparation Methods
The synthesis of 2-{spiro[25]octan-6-yl}ethan-1-amine hydrochloride involves several stepsThe reaction conditions often involve the use of specific catalysts and solvents to facilitate the formation of the desired product . Industrial production methods may vary, but they generally follow similar principles to ensure high yield and purity of the compound .
Chemical Reactions Analysis
2-{spiro[2.5]octan-6-yl}ethan-1-amine hydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has been investigated for its potential as a bioactive compound with various biological activities. In medicine, it is being explored for its potential therapeutic effects. Additionally, it has industrial applications, particularly in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-{spiro[2.5]octan-6-yl}ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity . The exact molecular targets and pathways involved can vary depending on the specific application and context .
Comparison with Similar Compounds
2-{spiro[2.5]octan-6-yl}ethan-1-amine hydrochloride can be compared with other similar compounds, such as 2-{6-oxaspiro[2.5]octan-1-yl}ethan-1-amine hydrochloride and 2-{6-azaspiro[2.5]octan-6-yl}ethan-1-amine . These compounds share similar spirocyclic structures but differ in their functional groups and specific properties . The uniqueness of this compound lies in its specific structure and the resulting chemical and biological properties.
Properties
CAS No. |
2551118-85-3 |
|---|---|
Molecular Formula |
C10H20ClN |
Molecular Weight |
189.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
